Cas no 1042815-75-7 (3-(2-(Trifluoromethyl)phenyl)butanoic acid)
1042815-75-7 structure
Product Name:3-(2-(Trifluoromethyl)phenyl)butanoic acid
CAS No:1042815-75-7
MF:C11H11F3O2
MW:232.199054002762
MDL:MFCD11172900
CID:2194211
PubChem ID:43211338
Update Time:2025-04-21
3-(2-(Trifluoromethyl)phenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-(Trifluoromethyl)phenyl)butanoic acid
- AKOS008113670
- (S)-3-[2-(Trifluoromethyl)phenyl]butanoic Acid
- 2349656-03-5
- CS-0217688
- 1042815-75-7
- EN300-81899
- SCHEMBL17189664
- (R)-3-[2-(Trifluoromethyl)phenyl]butanoic Acid
- MFCD11172900
- 3-[2-(trifluoromethyl)phenyl]butanoic acid
- SRB81575
- F30268
- 3-(2-(Trifluoromethyl)phenyl)butanoicacid
- SY385676
- SY385680
- 2349700-30-5
- DNTYTMBASWRZAO-UHFFFAOYSA-N
- DB-347397
- Z352783394
-
- MDL： MFCD11172900
- Inchi： 1S/C11H11F3O2/c1-7(6-10(15)16)8-4-2-3-5-9(8)11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)
- InChI Key： DNTYTMBASWRZAO-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C(C)CC(=O)O)(F)F
Computed Properties
- Exact Mass: 232.07111408Da
- Monoisotopic Mass: 232.07111408Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
3-(2-(Trifluoromethyl)phenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10138-10g |
3-(2-(trifluoromethyl)phenyl)butanoic acid |
1042815-75-7 | 95% | 10g |
$1700 | 2023-09-07 | |
| TRC | T897465-10mg |
3-(2-(Trifluoromethyl)phenyl)butanoic Acid |
1042815-75-7 | 10mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T897465-50mg |
3-(2-(Trifluoromethyl)phenyl)butanoic Acid |
1042815-75-7 | 50mg |
$ 230.00 | 2022-06-02 | ||
| TRC | T897465-100mg |
3-(2-(Trifluoromethyl)phenyl)butanoic Acid |
1042815-75-7 | 100mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM471803-250mg |
3-[2-(trifluoromethyl)phenyl]butanoic acid |
1042815-75-7 | 95%+ | 250mg |
$488 | 2023-03-05 | |
| Chemenu | CM471803-500mg |
3-[2-(trifluoromethyl)phenyl]butanoic acid |
1042815-75-7 | 95%+ | 500mg |
$760 | 2023-03-05 | |
| Chemenu | CM471803-1g |
3-[2-(trifluoromethyl)phenyl]butanoic acid |
1042815-75-7 | 95%+ | 1g |
$969 | 2023-03-05 | |
| Enamine | EN300-81899-0.05g |
3-[2-(trifluoromethyl)phenyl]butanoic acid |
1042815-75-7 | 95% | 0.05g |
$205.0 | 2024-05-21 | |
| Enamine | EN300-81899-0.1g |
3-[2-(trifluoromethyl)phenyl]butanoic acid |
1042815-75-7 | 95% | 0.1g |
$306.0 | 2024-05-21 | |
| Enamine | EN300-81899-0.25g |
3-[2-(trifluoromethyl)phenyl]butanoic acid |
1042815-75-7 | 95% | 0.25g |
$438.0 | 2024-05-21 |
3-(2-(Trifluoromethyl)phenyl)butanoic acid Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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